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Compound of Interest

Compound Name: HC Yellow NO. 7

Cat. No.: B010649

HC Yellow No. 7 is a specialized synthetic dye primarily utilized in the formulation of semi-
permanent hair colorants.[1][2][3] As a member of the azo dye family, its chemical structure is
defined by a nitrogen-nitrogen double bond (N=N) that connects two aromatic rings, which
forms the basis of its chromophore.[2] Valued for its ability to impart a distinct and vibrant
yellow hue, it functions as a direct dye, meaning it deposits color onto the hair shaft without the
need for an oxidative chemical reaction.[2] This property makes it a crucial component for
developing a wide spectrum of hair shades, particularly in non-permanent applications where
color stability and ingredient integrity are paramount. This guide provides a comprehensive
technical overview of its chemical structure, physicochemical properties, mechanism of action,
synthesis, and toxicological profile, offering critical insights for research and product
development professionals.

Chemical Identity and Molecular Structure

A precise understanding of the molecule's identity is fundamental for formulation, regulatory
compliance, and safety assessment. HC Yellow No. 7 is well-characterized by standardized
nomenclature and registry numbers.
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Identifier Value

) 1-(4'-Aminophenylazo)-2-methyl-4-(bis-2-
Chemical Name .
hydroxyethyl)aminobenzene[4]

2-[4-[(4-aminophenyl)diazenyl]-N-(2-

UPAC Name hydroxyethyl)-3-methylanilino]ethanol[5]
CAS Number 104226-21-3[3][5][6]

Molecular Formula C17H22N402[1][5][7]

Molecular Weight 314.38 g/mol [1][7]

The molecular architecture of HC Yellow No. 7 is central to its function as a dye. The azo
group (-N=N-) is the primary chromophore responsible for its color. The auxochromic groups,
including the amino (-NHz2) and the N,N-bis(2-hydroxyethyl)amino substituents, modulate the
color intensity and substantivity to the hair keratin. The hydroxyethyl groups, in particular,
enhance its solubility in agueous formulation bases.

Caption: 2D Chemical Structure of HC Yellow No. 7.

Physicochemical Properties

The performance of HC Yellow No. 7 in a cosmetic formulation is dictated by its physical and
chemical properties. These parameters influence its solubility, stability, and interaction with the
hair fiber.
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Property Value Source
Appearance Orange powder [1]
Melting Point 148 — 150 °C [4]
Boiling Point 578.8 °C (Predicted) [1]
Water Solubility 35 mg/L (at 20 °C) [4]
Ethanol Solubility 1<S<10g/200mL [4]
DMSO Solubility 1<S <10 g/100mL [4]
Partition Coefficient (Log P) 2.59 (at 24 °C) [4]
UV-Vis Absorption Maxima 419.0 nm and 449.8 nm [4]

Causality Insights:

o Solubility Profile: Its limited water solubility but better solubility in organic solvents like
ethanol necessitates careful formulation with co-solvents to ensure homogeneity and
effective dye delivery in aqueous-based hair colorant systems.

o Partition Coefficient (Log P): A Log P value of 2.59 indicates a moderate lipophilicity. This
balance is critical for its mechanism; the molecule is sufficiently water-soluble to be
incorporated into a formulation, yet lipophilic enough to penetrate the lipid-rich cuticle of the
hair shaft and bind to the cortex.

Mechanism of Action in Hair Dyeing

HC Yellow No. 7 is classified as a semi-permanent or direct dye. Its coloring mechanism is a
physical process of deposition, distinct from the chemical reaction of permanent (oxidative)
dyes.

Workflow: Semi-Permanent Hair Dyeing

o Application: The dye, formulated in a suitable base (e.g., cream, gel, or shampoo), is applied
to the hair.
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e Penetration: The small molecular size and moderate lipophilicity of HC Yellow No. 7 allow it
to penetrate the swollen hair cuticle.

e Deposition: The dye molecules lodge within the keratin fibers of the hair cortex through non-
covalent interactions such as hydrogen bonds and van der Waals forces.

» Rinsing: Excess dye on the hair surface is rinsed away, while the molecules trapped within
the cortex remain, imparting color.

Because no covalent bonds are formed, the color gradually fades over several shampoos as
the dye molecules slowly diffuse out of the hair shaft.
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Direct Dyeing Mechanism

1. Application of Dye Formulation to Hair

!

2. Swelling of Hair Cuticle

!

3. Dye Molecules Penetrate Cuticle

!

4. Deposition in Hair Cortex via
(Van der Waals, H-Bonds)

!

5. Rinsing Removes Surface Dye

!

Result: Colored Hair Shaft

General Synthesis of HC Yellow No. 7

Aromatic Amine N Diazotization Ny B . Azo Coupling S HC Yellow No. 7
(e.g., p-Phenylenediamine derivative) “7| (NaNO:, HCl, 0-5°C) Eg| EEEL S e (Coupling Component) (Azo Dye)

Click to download full resolution via product page

Caption: Generalized synthetic route for an azo dye like HC Yellow No. 7.
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Quality Control Protocol: Purity by HPLC High-Performance Liquid Chromatography (HPLC) is
the standard method for assessing the purity of HC Yellow No. 7, which is typically specified at
>99.0%. [1]

o Standard Preparation: Prepare a stock solution of HC Yellow No. 7 reference standard of
known concentration in a suitable solvent (e.g., methanol or acetonitrile/water mixture).
Create a series of calibration standards by serial dilution.

o Sample Preparation: Accurately weigh the sample batch of HC Yellow No. 7 and dissolve it
in the same solvent to a known concentration within the calibration range.

o Chromatographic Conditions:

o Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pum).

[e]

Mobile Phase: A gradient of acetonitrile and water (with an optional acid modifier like 0.1%
formic acid) is typically effective.

Flow Rate: 1.0 mL/min.

[e]

o

Detection: UV-Vis detector set to one of the absorption maxima (e.g., 420 nm).

[¢]

Injection Volume: 10-20 pL.

e Analysis: Inject the calibration standards to generate a calibration curve. Inject the sample
solution.

o Quantification: Calculate the purity of the sample by comparing its peak area to the
calibration curve. Impurities will appear as separate peaks and can be quantified as a
percentage of the total peak area.

Toxicological Profile and Safety Assessment

The safety of HC Yellow No. 7 has been evaluated by regulatory bodies such as the European
Scientific Committee on Consumer Safety (SCCS). [4]
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Toxicological Endpoint Result/Observation Source

Maximal non-lethal dose:
o 50 mg/kg bw. Minimal
Acute Oral Toxicity (Rat) [4]
lethal dose (close to LDso):

500 mgl/kg bw.

No skin reactions observed
Skin Irritation (Rabbit) after 4-hour semi-occlusive [4]

application.

Potential for allergic reactions,
ossibly due to hydrolysis to p-

Skin Sensitization P Y ) .y Y ) P [2][3]
Phenylenediamine (PPD) in

PPD-positive individuals.

| Mutagenicity/Genotoxicity | Showed a weak positive response in an in vitro micronucleus test
with human lymphocytes. | [4]|

Expertise & Trustworthiness: Self-Validating Safety Protocol Given the potential for skin
sensitization, a self-validating patch test is a mandatory prerequisite for the safe use of any hair
dye product containing this ingredient. This protocol empowers the end-user to screen for
individual sensitivity.

Protocol: Predictive Patch Test for Skin Sensitization
» Preparation: Prepare a small amount of the final hair dye product as instructed for use.

o Application Site: Cleanse a small, discreet area of skin, typically behind the ear or on the

inner elbow.

o Application: Using a cotton swab, apply a small dab of the product to the prepared area and
allow it to dry. Do not wash, cover, or disturb the area for 48 hours.

e Observation: Observe the test area over the 48-hour period.

e Interpretation:

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_032.pdf
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_032.pdf
https://www.deascal.com/ingredient-information/hc-yellow-no-7/
https://m.chemicalbook.com/ProductChemicalPropertiesCB2961277_EN.htm
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_032.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Negative Result: No signs of irritation (redness, burning, itching, or swelling). The product
is considered safe to use for that individual.

o Positive Result: Any sign of irritation indicates a sensitivity. The product must not be used.
The individual should be advised to consult a physician.

Conclusion

HC Yellow No. 7 is a well-characterized and effective direct dye that plays a significant role in
semi-permanent hair color formulations. Its specific physicochemical properties enable targeted
deposition within the hair shaft, producing a vibrant yellow color without chemical modification
of the hair fiber. While its toxicological profile indicates moderate acute oral toxicity and a
potential for skin sensitization, it is considered safe for its intended use in hair dyes at regulated
concentrations, provided that precautionary measures such as patch testing are followed. For
the cosmetic scientist, a thorough understanding of its properties, from molecular structure to
safety endpoints, is essential for the development of safe, stable, and efficacious hair coloring
products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b010649?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

